Cas no 807361-40-6 (a-L-Galactopyranoside,4-methylphenyl 6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-)

• Product Name: a-L-Galactopyranoside,4-methylphenyl 6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-
• CAS No: 807361-40-6
• MF: C₃₄H₃₆O₄S
• MW: 540.712248802185
• CID: 714944
• PubChem ID: 22226432
• Update Time: 2025-04-19

a-L-Galactopyranoside,4-methylphenyl 6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio- Chemical and Physical Properties

Names and Identifiers

• a-L-Galactopyranoside,4-methylphenyl 6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-
• (2S,3S,4R,5S)-3,4,5-TRIS-BENZYLOXY-2-METHYL-6-P-TOLYLSULFANYL-TETRAHYDRO-PYRAN
• 1-p-tolylsulfanyl-2-O-,3-O-,4-O-tribenzyl-L-fucose
• 2-methyl-6-(4-methylphenyl)sulfanyl-3,4,5-tris(phenylmethoxy)oxane
• (2S,3S,4R,5S)-3,4,5-tris(benzyloxy)-2-methyl-6-(p-tolylthio)-tetrahydro-2H-pyran
• 807361-40-6
• DTXSID40623595
• 4-Methylphenyl 2,3,4-tri-O-benzyl-6-deoxy-1-thiohexopyranoside

• Inchi： 1S/C34H36O4S/c1-25-18-20-30(21-19-25)39-34-33(37-24-29-16-10-5-11-17-29)32(36-23-28-14-8-4-9-15-28)31(26(2)38-34)35-22-27-12-6-3-7-13-27/h3-21,26,31-34H,22-24H2,1-2H3
• InChI Key： UJHZGRWENHLWRW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C(C(C(C(C)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 540.23300
• Monoisotopic Mass: 540.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2A^2
• XLogP3: 7.3

Experimental Properties

• Density: 1.19
• Boiling Point: 652.6°C at 760 mmHg
• Flash Point: 348.5°C
• Refractive Index: 1.625
• PSA: 62.22000
• LogP: 7.58810